Cas no 1286727-73-8 (4-butoxy-N-(furan-2-yl)methyl-N-(pyridin-2-yl)methylbenzamide)

• Product Name: 4-butoxy-N-(furan-2-yl)methyl-N-(pyridin-2-yl)methylbenzamide
• CAS No: 1286727-73-8
• MF: C₂₂H₂₄N₂O₃
• MW: 364.437565803528
• CID: 5914863
• PubChem ID: 52906798
• Update Time: 2025-10-28

4-butoxy-N-(furan-2-yl)methyl-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-(furan-2-yl)methyl-N-(pyridin-2-yl)methylbenzamide
• 1286727-73-8
• 4-butoxy-N-(furan-2-ylmethyl)-N-(pyridin-2-ylmethyl)benzamide
• AKOS024522336
• F5854-0654
• VU0523807-1
• 4-butoxy-N-[(furan-2-yl)methyl]-N-[(pyridin-2-yl)methyl]benzamide
• Benzamide, 4-butoxy-N-(2-furanylmethyl)-N-(2-pyridinylmethyl)-

• Inchi： 1S/C22H24N2O3/c1-2-3-14-26-20-11-9-18(10-12-20)22(25)24(17-21-8-6-15-27-21)16-19-7-4-5-13-23-19/h4-13,15H,2-3,14,16-17H2,1H3
• InChI Key： WXWQPPGJLMBIST-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CO1)CC1=NC=CC=C1)(=O)C1=CC=C(OCCCC)C=C1

Computed Properties

• Exact Mass: 364.17869263g/mol
• Monoisotopic Mass: 364.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 553.9±50.0 °C(Predicted)
• pka: 4.38±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-butoxy-N-(furan-2-yl)methyl-N-(pyridin-2-yl)methylbenzamide

4-Butoxy-N-(Furan-2-Yl)Methyl-N-(Pyridin-2-Yl)Methylbenzamide: A Comprehensive Overview

The compound 4-butoxy-N-(furan-2-yl)methyl-N-(pyridin-2-yl)methylbenzamide (CAS No. 1286727-73-8) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent research studies.

4-Butoxy-N-(furan-2-yl)methyl-N-(pyridin-2-yl)methylbenzamide is characterized by its complex molecular architecture, which includes a benzamide core substituted with a butoxy group at the para position. The molecule also features two distinct substituents: a furan ring and a pyridine ring, both of which are attached via methyl groups to the nitrogen atom of the benzamide moiety. This combination of functional groups imparts the compound with unique electronic and steric properties, making it an attractive candidate for various applications.

Recent studies have highlighted the potential of 4-butoxy-N-(furan-2-yl)methyl-N-(pyridin-2-yl)methylbenzamide in the development of novel drugs targeting specific biological pathways. For instance, researchers have explored its ability to modulate enzyme activity and interact with key proteins involved in disease processes such as cancer and neurodegenerative disorders. The presence of the furan and pyridine rings in the molecule has been shown to enhance its bioavailability and selectivity, making it a promising lead compound for drug discovery efforts.

In addition to its pharmaceutical applications, 4-butoxy-N-(furan-2-yl)methyl-N-(pyridin-2-yl)methylbenzamide has also been investigated for its potential use in agrochemicals. Recent experiments have demonstrated its efficacy as a plant growth regulator, capable of enhancing crop yields under stress conditions such as drought or salinity. The compound's ability to modulate plant hormone signaling pathways has been attributed to its unique chemical structure, particularly the interaction between the benzamide core and the furan-pyridine substituents.

The synthesis of 4-butoxy-N-(furan-2-yl)methyl-N-(pyridin-2-y l methylbenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and reduce production costs, making it more feasible for large-scale manufacturing. The use of environmentally friendly reagents and energy-efficient reaction conditions has also been prioritized to align with sustainable chemistry practices.

From a structural perspective, 4-butoxy-N-(furan ̄y l methyl N (pyridin ̄y l methylbenzamide exhibits a high degree of molecular diversity due to the presence of multiple heterocyclic rings and functional groups. This diversity contributes to its versatility in binding to various biological targets, as evidenced by recent docking studies that have identified potential interactions with G-protein coupled receptors (GPCRs) and kinase enzymes.

Moreover, the compound's stability under physiological conditions has been extensively studied, with findings indicating that it maintains its integrity in both aqueous and organic solvents over extended periods. This stability is crucial for its application in drug delivery systems, where prolonged release profiles are often required.

In conclusion, 4-butoxy-N-(furan ̄y l methyl N (pyridin ̄y l methylbenzamide (CAS No. 1286727 ̄3 8) represents a cutting-edge molecule with immense potential across multiple industries. Its unique chemical structure, combined with recent advances in synthetic methodologies and biological applications, positions it as a key player in future research and development efforts.